Cas no 1805390-58-2 (3-Chloro-4-(difluoromethyl)-2-fluoro-5-methoxypyridine)

3-Chloro-4-(difluoromethyl)-2-fluoro-5-methoxypyridine is a fluorinated pyridine derivative with a unique substitution pattern, offering versatility in agrochemical and pharmaceutical applications. Its structure combines chloro, difluoromethyl, fluoro, and methoxy functional groups, enhancing reactivity and selectivity in synthesis. The difluoromethyl group contributes to improved metabolic stability and lipophilicity, while the chloro and fluoro substituents enable further functionalization. This compound serves as a valuable intermediate for developing active ingredients in crop protection and drug discovery. Its well-defined regiochemistry allows precise modifications, making it useful for structure-activity relationship studies. The methoxy group further influences electronic properties, broadening its utility in heterocyclic chemistry.

3-Chloro-4-(difluoromethyl)-2-fluoro-5-methoxypyridine structure

1805390-58-2 structure

Product Name:3-Chloro-4-(difluoromethyl)-2-fluoro-5-methoxypyridine

CAS No:1805390-58-2

MF:C₇H₅ClF₃NO

MW:211.568911314011

CID:4865587

Update Time:2025-05-21

3-Chloro-4-(difluoromethyl)-2-fluoro-5-methoxypyridine Chemical and Physical Properties

Names and Identifiers

- 3-Chloro-4-(difluoromethyl)-2-fluoro-5-methoxypyridine
- Inchi： 1S/C7H5ClF3NO/c1-13-3-2-12-7(11)5(8)4(3)6(9)10/h2,6H,1H3
- InChI Key： SBJARQOCMSYSLO-UHFFFAOYSA-N
- SMILES： ClC1=C(N=CC(=C1C(F)F)OC)F

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 172
XLogP3: 2.5
Topological Polar Surface Area: 22.1

3-Chloro-4-(difluoromethyl)-2-fluoro-5-methoxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A029054790-1g	3-Chloro-4-(difluoromethyl)-2-fluoro-5-methoxypyridine	1805390-58-2	97%	1g	$1,549.60	2022-04-01

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Additional information on 3-Chloro-4-(difluoromethyl)-2-fluoro-5-methoxypyridine

Research Briefing on 3-Chloro-4-(difluoromethyl)-2-fluoro-5-methoxypyridine (CAS: 1805390-58-2): Recent Advances and Applications

3-Chloro-4-(difluoromethyl)-2-fluoro-5-methoxypyridine (CAS: 1805390-58-2) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique halogen and methoxy substitutions, serves as a versatile intermediate in the synthesis of agrochemicals and pharmaceuticals. Recent studies have explored its potential as a key building block for novel bioactive molecules, particularly in the development of herbicides and antiviral agents. This briefing synthesizes the latest findings on its synthesis, applications, and mechanistic insights.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the role of 3-Chloro-4-(difluoromethyl)-2-fluoro-5-methoxypyridine in the design of next-generation herbicides. Researchers demonstrated that its incorporation into pyridine-based scaffolds significantly enhanced herbicidal activity against resistant weed species. The study employed molecular docking simulations to elucidate its binding affinity with acetolactate synthase (ALS), a critical enzyme in plant amino acid biosynthesis. The results suggested that the difluoromethyl group plays a pivotal role in stabilizing enzyme-inhibitor interactions, offering a pathway to combat herbicide resistance.

In parallel, a 2024 ACS Chemical Biology report investigated the compound's utility in antiviral drug discovery. The research team synthesized derivatives of 3-Chloro-4-(difluoromethyl)-2-fluoro-5-methoxypyridine and evaluated their efficacy against RNA viruses, including SARS-CoV-2 variants. One derivative, featuring a modified methoxy group, exhibited sub-micromolar inhibition of viral replication in vitro. Mechanistic studies revealed that the compound interfered with viral RNA-dependent RNA polymerase (RdRp) activity, positioning it as a promising candidate for further optimization.

From a synthetic chemistry perspective, advances in the scalable production of 3-Chloro-4-(difluoromethyl)-2-fluoro-5-methoxypyridine have been reported. A 2023 Organic Process Research & Development article detailed a cost-effective, one-pot synthesis route using continuous flow technology, achieving a 78% yield with minimal purification steps. This methodological breakthrough addresses previous challenges associated with the compound's halogen sensitivity and has implications for industrial-scale applications.

Ongoing research also explores the compound's potential in metal-catalyzed cross-coupling reactions. A recent preprint (2024) on ChemRxiv demonstrated its reactivity in Pd-catalyzed C–N bond formations, enabling the construction of complex heterocycles relevant to drug discovery. The presence of multiple halogen atoms in 3-Chloro-4-(difluoromethyl)-2-fluoro-5-methoxypyridine was found to facilitate selective functionalization, expanding its utility in medicinal chemistry.

In conclusion, 3-Chloro-4-(difluoromethyl)-2-fluoro-5-methoxypyridine (1805390-58-2) continues to emerge as a multifaceted tool in chemical biology. Its applications span agrochemical development, antiviral research, and synthetic methodology, driven by its unique structural features. Future studies are expected to focus on structure-activity relationship (SAR) optimizations and the exploration of its pharmacophore in additional therapeutic areas.